Cas no 1806426-59-4 (2-(Bromomethyl)-7-cyanobenzo[d]oxazole)
2-(Bromomethyl)-7-cyanobenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-7-cyanobenzo[d]oxazole
-
- Inchi: 1S/C9H5BrN2O/c10-4-8-12-7-3-1-2-6(5-11)9(7)13-8/h1-3H,4H2
- InChI Key: ADDBIKIGEHOZJQ-UHFFFAOYSA-N
- SMILES: BrCC1=NC2C=CC=C(C#N)C=2O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 237
- XLogP3: 2.1
- Topological Polar Surface Area: 49.8
2-(Bromomethyl)-7-cyanobenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081000435-250mg |
2-(Bromomethyl)-7-cyanobenzo[d]oxazole |
1806426-59-4 | 98% | 250mg |
$5,238.43 | 2022-03-31 | |
| Alichem | A081000435-500mg |
2-(Bromomethyl)-7-cyanobenzo[d]oxazole |
1806426-59-4 | 98% | 500mg |
$7,327.47 | 2022-03-31 | |
| Alichem | A081000435-1g |
2-(Bromomethyl)-7-cyanobenzo[d]oxazole |
1806426-59-4 | 98% | 1g |
$12,598.76 | 2022-03-31 |
2-(Bromomethyl)-7-cyanobenzo[d]oxazole Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 2-(Bromomethyl)-7-cyanobenzo[d]oxazole
Comprehensive Overview of 2-(Bromomethyl)-7-cyanobenzo[d]oxazole (CAS No. 1806426-59-4) and Its Applications
2-(Bromomethyl)-7-cyanobenzo[d]oxazole (CAS No. 1806426-59-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This benzoxazole derivative features a bromomethyl group at the 2-position and a cyano group at the 7-position, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, fluorescence probes, and organic electronics, aligning with trends in precision medicine and sustainable materials.
The structural uniqueness of 2-(Bromomethyl)-7-cyanobenzo[d]oxazole lies in its dual functionalization, which enables selective modifications. The bromomethyl moiety allows for nucleophilic substitutions, while the cyano group participates in cyclization and coupling reactions. Such properties are critical for developing targeted therapeutics, particularly in kinase inhibitor design and PET imaging agents. Recent studies highlight its role in constructing bioconjugates for cancer diagnostics, a hot topic in biomedical research.
In the realm of organic electronics, this compound serves as a precursor for emissive materials in OLEDs (Organic Light-Emitting Diodes). Its benzoxazole core contributes to high electron affinity and thermal stability, addressing industry demands for energy-efficient displays. With the rise of flexible electronics, researchers are optimizing its derivatives for wearable devices—a frequently searched topic in materials science forums.
Synthetic methodologies for CAS No. 1806426-59-4 often involve palladium-catalyzed cross-coupling or microwave-assisted reactions, reflecting advancements in green chemistry. Laboratories prioritize atom economy and low-waste synthesis, resonating with global sustainability goals. Analytical techniques like HPLC-MS and NMR ensure high purity, a key concern for users searching "how to validate benzo[d]oxazole derivatives."
Safety and handling protocols for this compound emphasize standard organic lab practices, avoiding risks associated with reactive halides. Its stability under inert conditions makes it suitable for high-throughput screening—a trending phrase in pharma R&D discussions. As interest grows in AI-driven molecular design, 2-(Bromomethyl)-7-cyanobenzo[d]oxazole is also studied via computational modeling to predict novel applications.
Market analysts note increasing procurement of this compound by contract research organizations (CROs) for custom synthesis projects. Queries like "suppliers of cyanobenzo[d]oxazole derivatives" spike annually, reflecting industrial demand. Future directions may explore its utility in photopharmacology, where light-activated drugs are a burgeoning niche.
In summary, 2-(Bromomethyl)-7-cyanobenzo[d]oxazole exemplifies innovation at the intersection of chemistry and technology. Its adaptability across life sciences and advanced materials ensures enduring relevance, while SEO-optimized terms like "benzoxazole building blocks" and "cyanobenzo[d]oxazole applications" capture user intent effectively.
1806426-59-4 (2-(Bromomethyl)-7-cyanobenzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)